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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and
synthesis of butylmalonic acid, a significant building block in organic chemistry. The
document details the evolution of its synthesis, presents its physicochemical properties in a
structured format, and offers a detailed experimental protocol for its preparation via the classic
malonic ester synthesis.

Discovery and Historical Context

The history of butylmalonic acid is intrinsically linked to the discovery and development of
malonic acid and the malonic ester synthesis. Malonic acid itself was first prepared in 1858 by
the French chemist Victor Dessaignes through the oxidation of malic acid.[1][2][3] The true
synthetic potential of malonic acid derivatives was unlocked with the development of the
malonic ester synthesis. This powerful carbon-carbon bond-forming reaction allows for the
alkylation of diethyl malonate and other malonic esters at the alpha-carbon, followed by
hydrolysis and decarboxylation to yield a substituted acetic acid.[4]

While a definitive singular publication marking the "discovery" of butylmalonic acid is not
readily apparent in early chemical literature, its synthesis became an early and straightforward
application of the malonic ester synthesis following the elucidation of this synthetic route. The
reaction of the sodium salt of diethyl malonate with a butyl halide (such as butyl bromide) would
have been a logical extension of the initial studies into the alkylation of malonic esters. This
method provided a reliable pathway to a variety of mono- and di-substituted malonic acids, with
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the butyl derivative being a fundamental example. The synthesis is a classic illustration of the
nucleophilic substitution of an alkyl halide by the enolate of diethyl malonate.[5][6]

Physicochemical Properties

The accurate characterization of butylmalonic acid and its common synthetic intermediate,
diethyl n-butylmalonate, is crucial for their application in research and development. The
following tables summarize their key physicochemical properties.

Table 1: Physicochemical Properties of Butylmalonic Acid

Property Value

CAS Number 534-59-8[7]

Molecular Formula C7H1204[7]

Molecular Weight 160.17 g/mol

Appearance White crystalline solid/powder|[7]
Melting Point 105-107 °C

Boiling Point 333.1 °C at 760 mmHg

Water Solubility 438 g/L at 25 °C[7]

pKa 2.96 (at 5 °Q)[7]

Table 2: Physicochemical Properties of Diethyl n-Butylmalonate
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Property Value

CAS Number 133-08-4

Molecular Formula C11H2004

Molecular Weight 216.27 g/mol
Appearance Clear, colorless liquid
Density 0.983 g/mL at 25 °C
Boiling Point 235-240 °C
Refractive Index n20/D 1.422

Flash Point

94 °C (closed cup)

Synthetic Pathway and Mechanism

The synthesis of butylmalonic acid is a multi-step process that begins with the alkylation of

diethyl malonate, followed by hydrolysis of the ester groups, and finally, decarboxylation.
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Caption: Overall reaction pathway for the synthesis of butylmalonic acid.

Experimental Protocols

The following protocols are based on well-established procedures, particularly those published
in Organic Syntheses, and provide a reliable method for the preparation of butylmalonic acid.

Synthesis of Diethyl n-Butylmalonate

This procedure details the alkylation of diethyl malonate with n-butyl bromide.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Malonic acid - Wikipedia [en.wikipedia.org]
. atamankimya.com [atamankimya.com]

. acs.org [acs.org]

1
2
3
e 4. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
5. organicchemistrytutor.com [organicchemistrytutor.com]
6. grokipedia.com [grokipedia.com]

7. Page loading... [wap.guidechem.com]

« To cite this document: BenchChem. [The Discovery and Synthetic History of Butylmalonic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203428#discovery-and-history-of-butylmalonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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